Cas no 2167393-95-3 (8-methyl-6,6-dipropyl-5-oxa-7-azaspiro2.5octane)

• Product Name: 8-methyl-6,6-dipropyl-5-oxa-7-azaspiro2.5octane
• CAS No: 2167393-95-3
• MF: C₁₃H₂₅NO
• MW: 211.343703985214
• CID: 6378522
• PubChem ID: 165862787
• Update Time: 2025-10-29

8-methyl-6,6-dipropyl-5-oxa-7-azaspiro2.5octane Chemical and Physical Properties

Names and Identifiers

• 8-methyl-6,6-dipropyl-5-oxa-7-azaspiro2.5octane
• 8-methyl-6,6-dipropyl-5-oxa-7-azaspiro[2.5]octane
• 2167393-95-3
• EN300-1280542

• Inchi： 1S/C13H25NO/c1-4-6-13(7-5-2)14-11(3)12(8-9-12)10-15-13/h11,14H,4-10H2,1-3H3
• InChI Key： CAMFLQVCYLNFNZ-UHFFFAOYSA-N
• SMILES： O1C(CCC)(CCC)NC(C)C2(C1)CC2

Computed Properties

• Exact Mass: 211.193614421g/mol
• Monoisotopic Mass: 211.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 21.3Ų

Additional information on 8-methyl-6,6-dipropyl-5-oxa-7-azaspiro2.5octane

8-Methyl-6,6-Dipropyl-5-Oxa-7-Azaspiro[2.5]Octane: A Comprehensive Overview

8-Methyl-6,6-Dipropyl-5-Oxa-7-Azaspiro[2.5]Octane, also known by its CAS registry number 2167393-95-3, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom. The spiro structure in this molecule is formed by a five-membered and a six-membered ring system, creating a highly rigid and potentially bioactive framework.

The molecular structure of 8-methyl-6,6-dipropyl derivative is notable for its substitution pattern. The presence of methyl and dipropyl groups at specific positions suggests that this compound may exhibit interesting physical and chemical properties. Recent studies have highlighted the potential of such substituted spiro compounds in drug design, particularly in the development of bioactive agents with specific targeting capabilities.

One of the key aspects of 5-Oxa and 7-Aza functionalities in this compound is their ability to influence the electronic properties of the molecule. The oxygen atom in the five-membered ring contributes to increased polarity, while the nitrogen atom in the six-membered ring introduces aromaticity and potential hydrogen bonding capabilities. These features make the compound a promising candidate for various applications in medicinal chemistry.

Recent research has focused on the synthesis and characterization of spiro compounds like 8-methyl-substituted derivatives. Advanced synthetic methodologies, including ring-closing metathesis and click chemistry, have enabled efficient preparation of such complex structures. These methods not only enhance the yield but also allow for precise control over the stereochemistry of the product, which is crucial for biological activity.

In terms of biological activity, 8-methyl-substituted spiro compounds have shown potential as inhibitors of various enzymes and receptors. For instance, studies have demonstrated that such compounds can modulate G-protein coupled receptors (GPCRs), which are key targets in drug discovery. The rigid spiro structure may also facilitate interactions with specific binding sites, making these compounds valuable leads for therapeutic agents.

The application of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed that the spatial arrangement of substituents in 8-methyl-dipropyl-substituted spiro systems can significantly influence their binding affinity to target proteins. This insight has paved the way for rational drug design strategies aimed at optimizing bioavailability and efficacy.

In conclusion, CAS 2167393-95-based compounds like 8-methyl dipropyl derivatives represent a promising avenue for exploring novel chemical entities with diverse applications. Their unique structural features and potential biological activities make them an area of active research interest. As advancements in synthetic methods and computational modeling continue to evolve, we can expect further insights into their utility across various scientific domains.